5-(2-Methoxy-5-methylphenyl)-3-trifluoromethoxyphenol, 95%

• IUPAC Name: 3-(2-methoxy-5-methylphenyl)-5-(trifluoromethoxy)phenol
• InChI: InChI=1S/C15H13F3O3/c1-9-3-4-14(20-2)13(5-9)10-6-11(19)8-12(7-10)21-15(16,17)18/h3-8,19H,1-2H3
• InChI Key: VRCODCFAEJTZJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C2=CC(=CC(=C2)OC(F)(F)F)O
• Molecular Formula: C15H13F3O3
• DSSTOX Substance ID: DTXSID40686605
• Molecular Weight: 298.26 g/mol
• CAS RN: 1261900-81-5

Description

5-(2-Methoxy-5-methylphenyl)-3-trifluoromethoxyphenol, 95% (abbreviated as 5-MMPT-95%) is an aromatic compound with a molecular weight of 254.26 g/mol and a chemical formula of C10H10O3F3. It is a white, crystalline solid with a melting point of 114-116 °C and a boiling point of 213 °C. 5-MMPT-95% is a phenolic compound that is used in a variety of scientific research applications.

Mechanism of Action

The mechanism of action of 5-MMPT-95% is not fully understood. However, it is believed to inhibit the activity of both COX-2 and aromatase by forming a covalent bond with the active site of the enzymes. This covalent bond prevents the enzymes from catalyzing the reactions necessary for the synthesis of inflammatory mediators and estrogens, respectively.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-MMPT-95% have not been extensively studied. However, it is believed that the inhibition of COX-2 and aromatase may have anti-inflammatory and anti-estrogenic effects, respectively. In addition, the inhibition of COX-2 may lead to decreased levels of prostaglandins, which are involved in the regulation of pain, inflammation, and other physiological processes.

Advantages and Limitations for Lab Experiments

The advantages of using 5-MMPT-95% in laboratory experiments include its high purity (95%) and its ability to form a covalent bond with the active sites of enzymes. The limitations of using 5-MMPT-95% in laboratory experiments include the lack of knowledge regarding its biochemical and physiological effects and the lack of detailed information regarding its mechanism of action.

Future Directions

1. Further research should be conducted to elucidate the mechanism of action of 5-MMPT-95%.
2. Studies should be conducted to assess the biochemical and physiological effects of 5-MMPT-95%.
3. Research should be conducted to determine the optimal dosage of 5-MMPT-95% for various applications.
4. Studies should be conducted to evaluate the safety and efficacy of 5-MMPT-95% in animal models.
5. Research should be conducted to determine the potential therapeutic uses of 5-MMPT-95%.
6. Studies should be conducted to evaluate the potential toxic effects of 5-MMPT-95%.
7. Research should be conducted to evaluate the potential synergistic effects of 5-MMPT-95% in combination with other compounds.
8. Studies should be conducted to determine the optimal conditions for the synthesis of 5-MMPT-95%.
9. Research should be conducted to determine the potential industrial uses of 5-MMPT-95%.
10. Studies should be conducted to evaluate the potential environmental effects of 5-MMPT-95%.

Synthesis Methods

5-MMPT-95% is synthesized by a two-step method. The first step involves the reaction of 2-methoxy-5-methylphenol with trifluoroacetic anhydride in the presence of anhydrous pyridine. The second step involves the reaction of the product from the first step with trifluoromethanesulfonic anhydride in the presence of anhydrous pyridine. The final product is a white crystalline solid with a purity of 95%.

Scientific Research Applications

5-MMPT-95% is used in a variety of scientific research applications. It is used as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of inflammatory mediators. It is also used as an inhibitor of aromatase, an enzyme involved in the synthesis of estrogens. In addition, 5-MMPT-95% is used in the synthesis of other compounds, such as 5-fluorouracil and 5-fluoro-2-deoxyuridine.